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Compound Focus: 5-Fluoro-1-indanone

CAS No.: 700-84-5

Cat. No.: S774613

Get Quote

Chemical Identity and Properties

The table below summarizes the core identifiers and physical properties of 5-Fluoro-1-indanone from

multiple supplier sources.

Property Details and Values from Suppliers

CAS Number 700-84-5 [1] [2] [3]

Molecular
Formula

C9H7FO [1] [2] [3]

Molecular Weight 150.15 g/mol [2] [3] [4]

Synonyms 5-Fluoro-2,3-dihydro-1H-inden-1-one; 5-Fluoroindan-1-one [2] [3]

Purity ≥99% [1] [2] [5], >96.0%(GC) [6], ≥98% (HPLC) [3]

Melting Point 38-40 °C [1]; 37-40 °C [6]; 35-38 °C [5] [4]; 72-76°C (conflicting data from one
source) [7]

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s774613?utm_src=pdf-body
https://www.smolecule.com/products/s774613?utm_src=pdf-interest
https://www.smolecule.com/products/s774613?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/185663?srsltid=AfmBOopL6c746w02DokkIP_41H7id-udvFxpbDQLbyRxyHPpcrCtU53J
https://www.scbt.com/p/5-fluoro-1-indanone-700-84-5
https://www.chemimpex.com/products/21251?srsltid=AfmBOorv-SZRlxay-LtM8TDHRRsqDomDGYwBGH84NMzu1TKwW4LdZjou
https://www.sigmaaldrich.com/US/en/product/aldrich/185663?srsltid=AfmBOopL6c746w02DokkIP_41H7id-udvFxpbDQLbyRxyHPpcrCtU53J
https://www.scbt.com/p/5-fluoro-1-indanone-700-84-5
https://www.chemimpex.com/products/21251?srsltid=AfmBOorv-SZRlxay-LtM8TDHRRsqDomDGYwBGH84NMzu1TKwW4LdZjou
https://www.scbt.com/p/5-fluoro-1-indanone-700-84-5
https://www.chemimpex.com/products/21251?srsltid=AfmBOorv-SZRlxay-LtM8TDHRRsqDomDGYwBGH84NMzu1TKwW4LdZjou
https://synquestlabs.com/ProductV2/ProductDetail/16922
https://www.scbt.com/p/5-fluoro-1-indanone-700-84-5
https://www.chemimpex.com/products/21251?srsltid=AfmBOorv-SZRlxay-LtM8TDHRRsqDomDGYwBGH84NMzu1TKwW4LdZjou
https://www.sigmaaldrich.com/US/en/product/aldrich/185663?srsltid=AfmBOopL6c746w02DokkIP_41H7id-udvFxpbDQLbyRxyHPpcrCtU53J
https://www.scbt.com/p/5-fluoro-1-indanone-700-84-5
https://indofinechemical.com/details.aspx?Sku=09-1210
https://www.tcichemicals.com/US/en/p/F0376
https://www.chemimpex.com/products/21251?srsltid=AfmBOorv-SZRlxay-LtM8TDHRRsqDomDGYwBGH84NMzu1TKwW4LdZjou
https://www.sigmaaldrich.com/US/en/product/aldrich/185663?srsltid=AfmBOopL6c746w02DokkIP_41H7id-udvFxpbDQLbyRxyHPpcrCtU53J
https://www.tcichemicals.com/US/en/p/F0376
https://indofinechemical.com/details.aspx?Sku=09-1210
https://synquestlabs.com/ProductV2/ProductDetail/16922
https://www.chemsrc.com/en/cas/699-99-0_560396.html
https://www.smolecule.com/products/s774613?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Property Details and Values from Suppliers

Boiling Point 113-114 °C (at atmospheric pressure) [1]; 93 °C (at 3 mmHg) [4]; 114 °C (at 10
mmHg) [6]

Density 1.216 g/mL at 25 °C [1] [4]

Flash Point 113 °C (235.4 °F) - closed cup [1]; 109 °C [4]

Appearance Solid; White to yellow crystalline powder; White to Orange to Green powder to
crystal [1] [3] [6]

Storage Refrigerated (0-8°C or 0-10°C) [3] [6]; Store in a cool, dry place [5]

Safety and Handling Information

Handling this material requires appropriate personal protective equipment (PPE) and adherence to safety

protocols.

Aspect Details

Hazard
Classifications

Acute Toxicity (Oral, Dermal, Inhalation), Skin Irritation, Eye Irritation, Specific

Target Organ Toxicity (Respiratory system) [1] [6].

Hazard Statements
(H-Codes)

H302 (Harmful if swallowed), H312 (Harmful in contact with skin), H315

(Causes skin irritation), H319 (Causes serious eye irritation), H332 (Harmful if
inhaled), H335 (May cause respiratory irritation) [1] [4] [6].

Personal Protective
Equipment (PPE)

Wear dust mask type N95 (US), Eyeshields, and Gloves [1] [7].

Research Applications and Sourcing

5-Fluoro-1-indanone is a versatile building block in scientific research, and it is available from several

major chemical suppliers.
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Key Research Applications: This compound is widely used as a key synthetic intermediate in

Pharmaceutical Development, particularly for anti-cancer agents [3]. It is also employed in Organic
Synthesis to create complex molecules and in Material Science for developing advanced polymers

and coatings [3]. The presence of the fluorine atom enhances the stability and bioactivity of the
resulting compounds, making it valuable in medicinal chemistry [3].

Commercial Availability: The compound is readily available for research purposes from suppliers
including Sigma-Aldrich, Santa Cruz Biotechnology, TCI Chemicals, ChemImpex, and SynQuest Labs

[1] [2] [3]. Packaging typically ranges from 1 gram up to 100 grams, with bulk quantities available
upon request [2] [5] [4].

Experimental Workflow in Research

The following diagram outlines the general experimental workflow for using 5-Fluoro-1-indanone in a

research setting, from procurement to final application.
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Research Workflow for 5-Fluoro-1-indanone

Conclusion

In summary, 5-Fluoro-1-indanone (CAS 700-84-5) is a well-characterized compound with critical physical

and safety data available from multiple reputable suppliers. The information provided here, including

structured tables and a research workflow, offers a solid technical foundation for scientists engaged in its

application.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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